Cas no 1248451-56-0 ((1-methanesulfonylpropan-2-yl)(methyl)amine)

• Product Name: (1-methanesulfonylpropan-2-yl)(methyl)amine
• CAS No: 1248451-56-0
• MF: C₅H₁₃NO₂S
• MW: 151.22722029686
• CID: 4580876
• Update Time: 2025-05-20

(1-methanesulfonylpropan-2-yl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (1-Methanesulfonylpropan-2-yl)(methyl)amine
• (1-methanesulfonylpropan-2-yl)(methyl)amine

• Inchi： 1S/C5H13NO2S/c1-5(6-2)4-9(3,7)8/h5-6H,4H2,1-3H3
• InChI Key： CLOKUBNHFJZPQC-UHFFFAOYSA-N
• SMILES： C(S(C)(=O)=O)C(NC)C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 18℃
• Boiling Point: 284.2±23.0 °C at 760 mmHg
• Flash Point: 125.7±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(1-methanesulfonylpropan-2-yl)(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on (1-methanesulfonylpropan-2-yl)(methyl)amine

Comprehensive Overview of (1-Methanesulfonylpropan-2-yl)(methyl)amine (CAS No. 1248451-56-0)

(1-Methanesulfonylpropan-2-yl)(methyl)amine (CAS No. 1248451-56-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a methanesulfonyl group and a methylamine moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for 1248451-56-0 applications, synthesis methods, and safety data, reflecting its growing relevance in modern science.

The molecular structure of (1-Methanesulfonylpropan-2-yl)(methyl)amine includes a propan-2-yl backbone substituted with a methanesulfonyl group and a methylamine functional group. This configuration imparts specific chemical reactivity, making it valuable for constructing complex molecules. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such intermediates, as they enable efficient and sustainable synthetic routes. Searches for 1248451-56-0 solubility and stability are also common, indicating its practical utility in lab settings.

In pharmaceutical research, (1-Methanesulfonylpropan-2-yl)(methyl)amine serves as a key building block for designing bioactive molecules. Its methanesulfonyl group enhances solubility and bioavailability, which are critical factors in drug development. Queries like 1248451-56-0 in drug synthesis and pharmacokinetic properties underscore its role in creating potential therapeutics. Additionally, the compound’s compatibility with catalytic reactions aligns with the industry’s shift toward cost-effective and eco-friendly processes.

The commercial demand for 1248451-56-0 has risen due to its applicability in high-value chemical synthesis. Suppliers and manufacturers often highlight its high purity and consistent quality, addressing concerns about batch-to-batch variability. Researchers also explore its use in material science, particularly in designing functional polymers and advanced coatings. Popular search terms like 1248451-56-0 price and supplier availability reflect its market significance.

From a safety perspective, (1-Methanesulfonylpropan-2-yl)(methyl)amine requires careful handling, though it is not classified as a hazardous material. Laboratories prioritize proper storage conditions and handling protocols, as indicated by searches for 1248451-56-0 MSDS. The compound’s stability under various conditions makes it suitable for long-term research projects, further driving its adoption in academic and industrial settings.

In summary, (1-Methanesulfonylpropan-2-yl)(methyl)amine (CAS No. 1248451-56-0) is a multifaceted compound with broad applications in pharmaceuticals, material science, and catalysis. Its structural features and reactivity profile make it indispensable for modern chemical innovation. As interest in sustainable chemistry and AI-aided molecular design grows, this compound is poised to remain a focal point in scientific and industrial advancements.